Cas no 1049978-40-6 ((3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylicacid)

• Product Name: (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylicacid
• CAS No: 1049978-40-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 69752
• PubChem ID: 2762141
• Update Time: 2025-05-20

(3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid
• (3S,4R)-4-naphthalen-2-ylpyrrolidine-3-carboxylic acid
• 3-pyrrolidinecarboxylic acid, 4-(2-naphthalenyl)-, (3S,4R)-
• SCHEMBL1820515
• AC-22406
• 3-Pyrrolidinecarboxylicacid, 4-(2-naphthalenyl)-, (3S,4R)-
• DTXSID70376087
• 1049978-40-6
• AKOS025401582
• (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylicacid

• Inchi： 1S/C15H15NO2/c17-15(18)14-9-16-8-13(14)12-6-5-10-3-1-2-4-11(10)7-12/h1-7,13-14,16H,8-9H2,(H,17,18)/t13-,14+/m0/s1
• InChI Key： FXFJYUXPFQIPNN-UONOGXRCSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.235
• Boiling Point: 469.9 °C at 760 mmHg
• Flash Point: 238 °C
• PSA: 49.33
• LogP: 2.55620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylicacid

Recent Advances in the Study of (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1049978-40-6)

In recent years, (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1049978-40-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and as a scaffold for drug discovery. The compound's unique structural features, including its naphthalene moiety and carboxylic acid functionality, contribute to its versatile binding properties and biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. The research team demonstrated that this compound could be effectively utilized to develop selective inhibitors for JAK2 and FLT3 kinases, which are important targets in hematological malignancies. The study highlighted the compound's ability to maintain optimal binding conformation while allowing for structural modifications to enhance potency and selectivity.

Further research has explored the application of 1049978-40-6 in neurodegenerative diseases. A recent preclinical study showed that derivatives of this compound exhibited neuroprotective effects in models of Parkinson's disease, potentially through modulation of α-synuclein aggregation pathways. The carboxylic acid group was found to be crucial for maintaining the compound's blood-brain barrier permeability while the naphthalene moiety contributed to its interaction with pathological protein aggregates.

From a synthetic chemistry perspective, several innovative approaches to the production of (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid have been developed. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route with enhanced stereoselectivity (ee >99%) and overall yield (78%). This advancement is particularly significant for scaling up production while maintaining the high purity required for pharmaceutical applications.

The compound's potential in antibiotic development has also been investigated. Researchers have identified that structural analogs of 1049978-40-6 show activity against multidrug-resistant Gram-positive bacteria, with some derivatives demonstrating MIC values in the low micromolar range against MRSA strains. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, though further studies are needed to fully elucidate the molecular targets.

Current challenges in the development of (3S,4R)-4-(Naphthalen-2-yl)pyrrolidine-3-carboxylic acid-based therapeutics include optimizing pharmacokinetic properties and reducing potential off-target effects. However, the growing body of research suggests that this compound and its derivatives represent a valuable platform for the development of novel therapeutic agents across multiple disease areas. Future research directions may include exploration of its applications in immuno-oncology and as a building block for PROTAC molecules.